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Compound of Interest

Compound Name: 2-Methylthiophene
CAS No.: 25154-40-9
Cat. No.: B7883307
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 2-Methylthiophene in a laboratory setting.

Section 1: Physical and Chemical Properties

2-Methylthiophene is a flammable and harmful liquid that requires careful handling.[1][2] A
summary of its key physical and chemical properties is provided in the table below for easy
reference.
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Property Value Source
Molecular Formula C5H6S [11[3]
Molecular Weight 98.17 g/mol [1]
Appearance .Cleiar colorless to light yellow AY]6]
liquid

Odor Characteristic thiophene-like [6]
Boiling Point 112-113 °C [11[3][4]
Melting Point -63 °C [11[3][4]
Density 1.014 g/mL at 25 °C [3114]
Flash Point 7 °C (45 °F) [4]
Vapor Pressure 47.6 mmHg at 37.7 °C 41071
Solubility in Water Insoluble [4115][6]

o ) Soluble in common organic
Solubility in Organic Solvents ) [6]
solvents like ethanol and ether

Section 2: Safety and Handling

2.1 Hazard ldentification

2-Methylthiophene is classified as a hazardous substance with the following primary

concerns:

o Flammable Liquid: It is a highly flammable liquid and vapor.[1][7] Vapors may form explosive
mixtures with air and can travel to an ignition source and flash back.[8]

o Harmful if Swallowed, in Contact with Skin, or if Inhaled: It can cause irritation to the skin,
eyes, and respiratory tract.[1][2][8][9]

2.2 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methylthiophene.[10][11]
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][10]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber).[10][11]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[8][9] If inhalation risk is high, a NIOSH-approved respirator with an appropriate
cartridge should be used.[8]

2.3 Safe Handling Practices

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[8][9][11]

Use non-sparking tools and explosion-proof equipment.[8][9][10]

Ground and bond containers and receiving equipment to prevent static discharge.[9][11]
Avoid contact with skin, eyes, and clothing.[8][10]

Do not eat, drink, or smoke in areas where 2-Methylthiophene is handled.

Section 3: Storage Procedures

Proper storage of 2-Methylthiophene is crucial to maintain its stability and prevent accidents.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[4][6][8][10] A designated
flammables storage cabinet is recommended.[5][11]

Container: Keep the container tightly closed.[6][8][10]

Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[6][8]

[°]

Temperature: Recommended storage temperature is between 2-8°C.[4]
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Section 4: Spill and Emergency Procedures

4.1 Spill Response

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.
« Eliminate Ignition Sources: Remove all sources of ignition.[9][10]

o Containment: Absorb the spill with an inert, non-combustible material such as dry sand or
earth.[11]

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[9][10]

Decontamination: Clean the spill area thoroughly.
4.2 First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[9]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Section 5: Experimental Protocol - Friedel-Crafts
Acylation of 2-Methylthiophene
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This protocol details the synthesis of 2-acetyl-5-methylthiophene via Friedel-Crafts acylation, a
common reaction in organic synthesis.[11][12]

5.1 Materials

e 2-Methylthiophene

o Acetic anhydride

o Hf Zeolite catalyst (pre-activated)
e Round-bottom flask (50 ml)

» Condenser

e Thermometer

o Magnetic stirrer and stir bar

o Water bath

5.2 Procedure

e To a 50 ml round-bottom flask equipped with a condenser, thermometer, and magnetic
stirrer, add 2-methylthiophene and acetic anhydride.[4]

e Add the fresh H Zeolite catalyst to the reaction mixture.[4]
o Heat the mixture in a water bath to 60°C and stir magnetically.[10]

e Monitor the reaction progress by taking periodic samples and analyzing them by gas
chromatography (GC).

 After the reaction is complete (typically within 2 hours for full conversion), cool the mixture to
room temperature.[10]

e Recover the solid catalyst by filtration. The catalyst can be regenerated and reused.

e The liquid product can be purified by distillation.
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Section 6: Visualizations
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Caption: General laboratory workflow for handling 2-Methylthiophene.
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Caption: Decision-making process for 2-Methylthiophene spill response.
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Caption: Logical relationships for the proper storage of 2-Methylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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